Cas no 688302-31-0 (Pyridoxine-d5 (Major))

• Product Name: Pyridoxine-d5 (Major)
• CAS No: 688302-31-0
• MF: C₈H₁₁NO₃
• MW: 174.208650827408
• CID: 1062625
• PubChem ID: 15556371
• Update Time: 2025-04-20

Pyridoxine-d5 (Major) Chemical and Physical Properties

Names and Identifiers

• Pyridoxine-d5 (Major)
• 5-[dideuterio(hydroxy)methyl]-4-(hydroxymethyl)-2-(trideuteriomethyl)pyridin-3-ol
• PYRIDOXINE-D5
• 5-Hydroxy-6-methyl-3,4-pyridinedimethanol-d5
• Adermin-d5
• Bezatin-d5
• Pirivitol-d5
• Pyridoxin-d5
• Pyridoxol-d5
• HY-B1328S
• 2-Methyl-4,5-bis(hydroxymethyl)-3 hydroxypyridine-d5
• 688302-31-0
• 4-(Hydroxymethyl)-5-[hydroxy(~2~H_2_)methyl]-2-(~2~H_3_)methylpyridin-3-ol
• DTXSID10574085
• CS-0643500
• G77065

• Inchi： 1S/C8H11NO3/c1-5-8(12)7(4-11)6(3-10)2-9-5/h2,10-12H,3-4H2,1H3/i1D3,3D2
• InChI Key： LXNHXLLTXMVWPM-WNWXXORZSA-N
• SMILES： OC1C(C([2H])([2H])[2H])=NC=C(C([2H])([2H])O)C=1CO

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 174.105276943g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 0.08020